3-Chloro-2-fluorobenzamidine
Overview
Description
3-Chloro-2-fluorobenzamidine is a chemical compound with the molecular formula C7H6ClFN2 . It has an average mass of 172.59 Da .
Molecular Structure Analysis
The molecular structure of 3-Chloro-2-fluorobenzamidine consists of a benzene ring substituted with a chloro group, a fluoro group, and an amidine group .Chemical Reactions Analysis
While specific chemical reactions involving 3-Chloro-2-fluorobenzamidine are not available, related compounds like trifluoromethylpyridines have been used in the synthesis of agrochemicals and pharmaceuticals .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-Chloro-2-fluorobenzamidine are not explicitly mentioned in the available resources .Scientific Research Applications
Medicinal Chemistry and Drug Development
3-Chloro-2-fluorobenzamidine: is a compound that can be utilized in the synthesis of various pharmacologically active molecules. Its incorporation into drug candidates could potentially enhance binding affinity to biological targets due to the presence of halogen atoms which are known to participate in halogen bonding and increase lipophilicity for better membrane permeation .
Agricultural Chemistry
In the agricultural sector, 3-Chloro-2-fluorobenzamidine may serve as a precursor for the synthesis of agrochemicals. The introduction of fluorine atoms into pesticides is a common strategy to improve their activity and stability, making this compound a valuable starting point for developing new agrochemicals .
Material Science
The unique properties of 3-Chloro-2-fluorobenzamidine could be explored in material science, particularly in the development of novel polymers or coatings. The fluorine atom could impart resistance to degradation and chemical reactivity, which is beneficial for materials exposed to harsh environmental conditions .
Environmental Science
In environmental science, 3-Chloro-2-fluorobenzamidine could be used to create sensitive analytical reagents for detecting pollutants. Its structure allows for potential modifications that can lead to the development of probes or sensors for environmental monitoring .
Analytical Chemistry
This compound can be a valuable standard or reagent in analytical chemistry due to its defined structure and properties. It could be used in method development for chromatography, spectroscopy, or mass spectrometry to quantify or identify related compounds in complex mixtures .
Industrial Processes
3-Chloro-2-fluorobenzamidine: might find applications in industrial processes as an intermediate for the synthesis of dyes, pigments, or other specialty chemicals. Its reactive sites are amenable to various chemical transformations, making it a versatile building block in industrial chemistry .
Safety and Hazards
properties
IUPAC Name |
3-chloro-2-fluorobenzenecarboximidamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClFN2/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3H,(H3,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RFPPSHOTEFAIKH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)F)C(=N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClFN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-2-fluorobenzamidine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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